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Compound of Interest

Compound Name: Cyclododecylamine

Cat. No.: B073247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the safety and handling precautions for

cyclododecylamine. The information is intended to guide laboratory and manufacturing

practices to ensure the safe use of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of cyclododecylamine is presented in

Table 1. This data is essential for understanding the conditions under which the material can be

safely handled and stored.
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Property Value Reference

Molecular Formula C₁₂H₂₅N [1][2]

Molecular Weight 183.33 g/mol [1][2]

Appearance

Clear, slightly yellow liquid

after melting; Colorless to off-

white solid below 27°C.

[3]

Melting Point 27-29 °C [1]

Boiling Point 122-124 °C at 7 mm Hg [1]

Flash Point 121 °C (250 °F) [1][3]

pKa 10.98 ± 0.20 (Predicted) [3]

CAS Number 1502-03-0 [2]

Hazard Identification and Classification
Cyclododecylamine is classified as a hazardous substance. The GHS hazard classifications

are summarized in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[4]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation.[5]

GHS Pictograms:
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Corrosion, Health Hazard, Harmful

Signal Word: Danger[4]

Experimental Protocols
The hazard classifications listed above are determined through standardized experimental

protocols. The following sections outline the general methodologies for these key toxicological

endpoints.

Acute Oral Toxicity
Acute oral toxicity is typically determined using methods outlined in OECD Test Guideline 420

(Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure).[1]

[6] These studies provide information on the health hazards likely to arise from a single, short-

term oral exposure to a substance.[2]

General Procedure (Fixed Dose Procedure - OECD 420):[7]

Animal Selection: Healthy, young adult rodents (commonly rats, with females often being

slightly more sensitive) are used.[7]

Housing and Acclimatization: Animals are housed in suitable cages for at least 5 days prior

to dosing to allow for acclimatization to laboratory conditions.[7]

Dose Preparation and Administration: The test substance is typically administered orally via

gavage. Doses are prepared in an appropriate vehicle (e.g., water or corn oil).[1]

Sighting Study: A preliminary sighting study is conducted with a small number of animals to

determine the appropriate starting dose for the main study.[7]

Main Study: Groups of animals of a single sex are dosed in a stepwise procedure using fixed

doses (e.g., 5, 50, 300, 2000 mg/kg).[7]

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, respiratory and nervous systems), and body weight changes for at least 14 days.

[7]
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Data Analysis: The results are used to classify the substance according to its acute oral

toxicity.[1]

Acute Dermal Toxicity
The potential for adverse effects from short-term dermal exposure is assessed using OECD

Test Guideline 402 (Acute Dermal Toxicity).[8][9][10]

General Procedure (OECD 402):[9][11]

Animal Selection: Young adult rats (200-300g) with healthy, intact skin are typically used.[10]

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal/flank area of the test animals (covering at least 10% of the body surface area).[10][11]

Dose Application: The test substance is applied uniformly over the shaved area and held in

contact with the skin with a porous gauze dressing and non-irritating tape for a 24-hour

exposure period.[9][11]

Dose Levels: A limit test at a high dose (e.g., 2000 mg/kg) may be performed initially. If

toxicity is observed, a full study with multiple dose groups is conducted.[9]

Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly. The application site is also examined for skin irritation.[11]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[9]

In Vitro Skin Corrosion
To assess the potential for a chemical to cause irreversible skin damage, in vitro methods using

reconstructed human epidermis (RhE) are employed, following OECD Test Guideline 431.[4]

[12][13]

General Procedure (OECD 431):[4][14]

Test System: A three-dimensional reconstructed human epidermis model with a functional

stratum corneum is used.[4][12]
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Application of Test Chemical: The test chemical (liquid or solid) is applied topically to the

surface of the RhE tissue.[14]

Exposure Times: The tissue is exposed to the chemical for specific time points (e.g., 3

minutes and 1 hour).

Viability Assessment: After exposure, the tissue is rinsed and incubated with a vital dye such

as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). The enzymatic

conversion of MTT to a colored formazan product by viable cells is measured

spectrophotometrically.[4]

Data Interpretation: A reduction in cell viability below certain thresholds at specific exposure

times indicates that the chemical is corrosive.[14]

In Vitro Eye Irritation
The potential for a substance to cause serious eye damage or irritation can be evaluated using

various in vitro methods, such as the Reconstructed human Cornea-like Epithelium (RhCE) test

method (OECD Test Guideline 492) or the Short Time Exposure (STE) test (OECD Test

Guideline 491).[15]

General Procedure (RhCE - OECD 492):

Test System: A reconstructed human cornea-like epithelium tissue model is used.

Application of Test Chemical: The test chemical is applied topically to the surface of the

RhCE tissue.

Exposure and Post-Exposure Incubation: The tissue is exposed for a defined period, after

which the chemical is removed, and the tissue is incubated.

Viability Assessment: Cell viability is determined using the MTT assay, similar to the skin

corrosion test.

Data Interpretation: The reduction in tissue viability is used to predict the eye irritation

potential of the chemical.
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Handling and Storage Precautions
Personal Protective Equipment (PPE)
When handling cyclododecylamine, the following personal protective equipment should be

worn:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., butyl rubber, nitrile rubber) and a lab coat

or other protective clothing.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Safe Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Keep containers tightly closed when not in use.

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.[6]

Store in a dark place under an inert atmosphere.[1][3]

Recommended storage is at room temperature.[1][3]

First Aid Measures
Immediate action is required in case of exposure to cyclododecylamine.
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Type of Exposure

Immediate First Aid Actions

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water/shower for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention for all exposure types.

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to cyclododecylamine.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions
Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 4.1).

Avoid breathing vapors, mist, or gas.

Environmental Precautions
Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains, surface water, or ground water.
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Methods for Cleaning Up
For liquid spills: Absorb with an inert material (e.g., sand, diatomaceous earth, vermiculite)

and place in a suitable, closed container for disposal.

For solid spills: Carefully sweep up or vacuum the material and place it into a suitable,

closed container for disposal. Avoid generating dust.

Wash the spill area with soap and water after material pickup is complete.
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Spill Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Absorb/Collect Spilled Material

Place in a Closed, Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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